1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine

• IUPAC Name: 1-(4-bromo-3-methylphenyl)sulfonyl-4-(2,5-dichlorophenyl)piperazine
• InChI: InChI=1S/C17H17BrCl2N2O2S/c1-12-10-14(3-4-15(12)18)25(23,24)22-8-6-21(7-9-22)17-11-13(19)2-5-16(17)20/h2-5,10-11H,6-9H2,1H3
• InChI Key: OFQCJAVGLMYJFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)Cl)Br
• Molecular Formula: C17H17BrCl2N2O2S
• Molecular Weight: 464.2 g/mol

Description

1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine, also known as BRL-15572, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. This compound was first synthesized in 2002 by researchers at GlaxoSmithKline, and since then, it has been the subject of numerous studies exploring its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine involves its binding to the serotonin 5-HT1B/1D receptors, which are located in various regions of the brain and are involved in the regulation of pain, anxiety, and depression. By blocking the activity of these receptors, 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine can reduce the symptoms associated with these conditions.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine can effectively reduce pain and anxiety in animal models. Additionally, it has been shown to have antidepressant-like effects in various behavioral tests. These effects are thought to be mediated through the blockade of the serotonin 5-HT1B/1D receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine in lab experiments is its high selectivity for the serotonin 5-HT1B/1D receptors. This allows researchers to specifically target these receptors without affecting other serotonin receptors or other neurotransmitter systems. However, one limitation is the lack of data on the long-term effects of 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine on animal behavior and physiology.

Future Directions

There are several potential future directions for research involving 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine. One area of interest is its potential use as a therapeutic agent for the treatment of pain, anxiety, and depression. Additionally, further studies are needed to explore the long-term effects of 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine on animal behavior and physiology. Finally, the development of more selective and potent compounds targeting the serotonin 5-HT1B/1D receptors could lead to the development of more effective treatments for these conditions.

Synthesis Methods

The synthesis of 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine involves the reaction of 4-bromo-3-methylbenzenesulfonyl chloride with 4-(2,5-dichlorophenyl)piperazine in the presence of a base such as triethylamine. The resulting compound is then purified through recrystallization to yield the final product.

Scientific Research Applications

1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine has been widely studied for its potential use in various research applications. One area of interest is its potential as a selective serotonin 5-HT1B/1D receptor antagonist. Studies have shown that 1-(4-Bromo-3-methylbenzenesulfonyl)-4-(2,5-dichlorophenyl)piperazine can effectively block the activity of these receptors, which are involved in the regulation of pain, anxiety, and depression.